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Compound of Interest

Compound Name: SERCA2a activator 1

Cat. No.: B607224 Get Quote

Essential Safety and Handling Guide for
SERCA2a Activator 1
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of SERCA2a activator 1. Our aim is to be your preferred

source for laboratory safety and chemical handling information, ensuring your research is

conducted safely and effectively.

Product Information and Storage
SERCA2a activator 1 is a small molecule designed to activate the sarco/endoplasmic

reticulum Ca2+-ATPase 2a (SERCA2a), a critical protein in cardiac muscle function.[1] It

achieves this by attenuating the inhibitory effect of phospholamban (PLN).[1]

Identifier Value

CAS Number 2139330-34-8

Molecular Formula C₃₂H₂₉N₃O₄S

Molecular Weight 551.66 g/mol
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Storage and Stability:

Proper storage is crucial to maintain the integrity of SERCA2a activator 1.

Form Storage Temperature Stability

Powder -20°C 3 years

4°C 2 years

In Solvent (-80°C) -80°C 6 months

In Solvent (-20°C) -20°C 1 month

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock

solutions upon preparation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling SERCA2a activator 1 to minimize

exposure and ensure personal safety.
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Protection Type Required PPE Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn in addition to goggles

when there is a splash hazard.

Protects against accidental

splashes of the compound or

solvent, which could cause

serious eye damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption. Gloves should be

inspected before use and

changed immediately if

contaminated.

Body Protection
A lab coat must be worn at all

times.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

working with the powder

outside of a fume hood or if

aerosolization is possible.

Minimizes inhalation of the

compound, which could have

unknown respiratory effects.

Operational Procedures
Adherence to these step-by-step procedures will ensure safe handling and accurate

experimental results.

Preparation of Stock Solutions
Solubility Data:

Solvent Solubility

DMSO 62.5 mg/mL (113.29 mM)

Protocol for Reconstitution:
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Equilibration: Allow the vial of SERCA2a activator 1 powder to reach room temperature for

at least one hour before opening to prevent condensation.

Solvent Addition: Add the desired volume of DMSO to the vial to achieve the target

concentration.

Dissolution: To aid dissolution, the solution can be warmed to 37°C and sonicated.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use vials to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for up to 6 months or

at -20°C for up to 1 month.

Experimental Workflow: In Vitro SERCA2a Activity
Assay
This protocol outlines a common method for assessing the effect of SERCA2a activator 1 on

SERCA2a activity in cardiac sarcoplasmic reticulum (SR) microsomes.

Caption: Workflow for in vitro SERCA2a activity assay.

Detailed Methodology:

Prepare Cardiac SR Microsomes: Isolate sarcoplasmic reticulum microsomes from cardiac

tissue homogenates.

Compound Incubation: Incubate the SR microsomes with varying concentrations of

SERCA2a activator 1 or vehicle control.

Initiate Reaction: Initiate the ATPase reaction by adding a solution containing ATP and a

defined concentration of free Ca2+.

Measure Activity: Measure the rate of ATP hydrolysis. A common method is a

spectrophotometric assay coupled to the oxidation of NADH.

Data Analysis: Plot the SERCA2a activity against the concentration of the activator to

determine the EC50.
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Signaling Pathway
SERCA2a activator 1 functions by modulating the interaction between SERCA2a and its

inhibitory protein, phospholamban (PLN).

Regulation of SERCA2a

Mechanism of SERCA2a Activator 1

Phospholamban (PLN)

SERCA2a

Inhibits

SR Ca2+ Uptake

Promotes

Myocardial Relaxation

SERCA2a Activator 1

Attenuates Inhibition

Click to download full resolution via product page

Caption: Regulation of SERCA2a by Phospholamban and Activator 1.

Under basal conditions, dephosphorylated PLN binds to SERCA2a, inhibiting its activity and

reducing the reuptake of Ca2+ into the sarcoplasmic reticulum.[2][3] This leads to impaired

myocardial relaxation. SERCA2a activator 1 is believed to interact with PLN, thereby
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preventing its inhibitory action on SERCA2a.[1] This results in increased SERCA2a activity,

enhanced Ca2+ reuptake, and improved diastolic function.

Disposal Plan
All waste materials contaminated with SERCA2a activator 1 must be handled as hazardous

chemical waste.

Procedure:

Segregation: Collect all contaminated materials, including unused solutions, pipette tips, and

vials, in a designated and clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste," the full

chemical name ("SERCA2a activator 1"), and any associated hazards (e.g., "Irritant,"

"Toxic").

Storage of Waste: Store the sealed waste container in a designated, secure area away from

incompatible materials, pending disposal.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations. Do not dispose of this chemical down the drain or in the regular trash.

By adhering to these guidelines, you can ensure a safe and productive research environment

when working with SERCA2a activator 1. Always consult your institution's specific safety

protocols and the full Safety Data Sheet (SDS) before beginning any new experimental

procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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